2-(4-Nitrophenyl)-1,2,3,4-tetrahydro-2,7-naphthyridine

• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 2-(4-nitrophenyl)-3,4-dihydro-1H-2,7-naphthyridine
• InChI: InChI=1S/C14H13N3O2/c18-17(19)14-3-1-13(2-4-14)16-8-6-11-5-7-15-9-12(11)10-16/h1-5,7,9H,6,8,10H2
• InChI Key: YCJMHMBQNKSVRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C=CN=C2)C3=CC=C(C=C3)[N+](=O)[O-]

Description

2-(4-Nitrophenyl)-1,2,3,4-tetrahydro-2,7-naphthyridine is a useful research compound. Its molecular formula is C14H13N3O2 and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Commercially available 1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride (14.5 g; 0.085 moles), 4-fluoronitrobenzene (18.0 g; 0.13 moles) and potassium carbonate (37.5 g, 0.27 moles) in anhydrous DMF (100 mL) were heated at 80° C. for 18 hours, cooled and partitioned between ethyl acetate (500 mL) and water (1 L). The layers were separated and the aqueous layer re-extracted with ethyl acetate (300 mL). The combined organic layers were washed with water (400 mL), brine, dried over sodium sulfate and evaporated in vacuo. Chromatography of the residue on silica (250 g) eluting with 20% ethyl acetate in DCM then 7.5% methanol in ethyl acetate gave the title compound (15 g) as an orange solid.